Cas no 158800-84-1 (b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®4)]- (9CI))

• Product Name: b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)
• CAS No: 158800-84-1
• MF: C₅₅H₈₆O₂₃
• MW: 1115.25756025314
• CID: 143971
• PubChem ID: 10057040
• Update Time: 2024-03-01

b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-1
• 4)]- (9CI)
• b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1&reg
• b-D-Glucopyranosiduronic acid, [3b,16a,21b(E),22a]-22-(acetyloxy)-16,28-dihydroxy-21-[(2-methyl-1-oxo-2-butenyl)oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1&reg
• Escin IIIa
• Oleanane, b-D-glucopyranosiduronic acid deriv.
• β-D-Glucopyranosiduronic acid, (3β,16α,21β,22α)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-β-D-galactopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-
• 158800-84-1
• DTXSID401098476
• (3beta,16alpha,21beta,22alpha)-22-(Acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-yl O-beta-D-galactopyranosyl-(1-->2)-O-[beta-D-glucopyranosyl-(1-->4)]-beta-D-glucopyranosiduronic acid
• b-D-Glucopyranosiduronic acid, (3b,16a,21b,22a)-22-(acetyloxy)-16,28-dihydroxy-21-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-galactopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®4)]- (9CI)

• Inchi： 1S/C55H86O23/c1-11-23(2)46(70)78-43-44(71-24(3)59)55(22-58)26(18-50(43,4)5)25-12-13-30-52(8)16-15-32(51(6,7)29(52)14-17-53(30,9)54(25,10)19-31(55)60)74-49-41(76-48-38(66)36(64)34(62)28(21-57)73-48)39(67)40(42(77-49)45(68)69)75-47-37(65)35(63)33(61)27(20-56)72-47/h11-12,26-44,47-49,56-58,60-67H,13-22H2,1-10H3,(H,68,69)/b23-11+/t26-,27+,28+,29-,30+,31+,32-,33+,34-,35-,36-,37+,38+,39-,40-,41+,42-,43-,44-,47-,48-,49+,52-,53+,54+,55-/m0/s1
• InChI Key： FYKKYSOHLJFKCW-LMYVUOPQSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21CO)OC(C)=O)OC(/C(=C/C)/C)=O

Computed Properties

• Exact Mass: 1114.55598899g/mol
• Monoisotopic Mass: 1114.55598899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 78
• Rotatable Bond Count: 15
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 368Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins